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Compound of Interest

Compound Name: Fluorescein o-acrylate

Cat. No.: B060923

This document provides essential safety, handling, and disposal information for fluorescein o-
acrylate, tailored for researchers, scientists, and drug development professionals. Adherence
to these guidelines is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Hazard Information

Fluorescein o-acrylate is a chemical that requires careful handling due to its potential health
and environmental hazards.

Hazard Classifications:

Causes skin irritation (H315).[1][2][3]

Causes serious eye irritation (H319).[1][2][3][4]

May cause respiratory irritation (H335).[1][2][3]

Toxic to aquatic life with long-lasting effects (H411).[2][3]
Signal Word: Warning[1][3][4]
Precautionary Measures:

e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]
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e P273: Avoid release to the environment.[1]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][4]

Quantitative Data and Properties

The physical and chemical properties of fluorescein o-acrylate are summarized below.

Property Value Source(s)

Chemical Formula C23H1406 [31[5]

Molecular Weight 386.35 g/mol [3]

Appearance Solid, Orange-red crystalline (Al[6]
powder

Melting Point 227 -233°C 31141171

Boiling Point 636.6 £ 55.0 °C (Predicted) [41[5]

Water Solubility Insoluble [4]

Storage Temperature 2-8°C [3][4]

Amax (Absorbance Peak) 490 nm [31[7]

Handling and Storage

Proper handling and storage are crucial to minimize risks associated with fluorescein o-
acrylate.

Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[6]
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» Use a fume hood or ensure adequate ventilation when handling the solid form to avoid
inhalation of dust.[4][8]

e Avoid contact with skin and eyes.[4]

e Wash hands thoroughly after handling.[6]

Storage:

o Store in a tightly closed, original container in a dry, well-ventilated area.[4][8]
o Keep refrigerated at the recommended temperature of 2-8°C.[3][4]

e Protect from light.[4][9]

Accidental Release and First Aid Measures

Accidental Release:

Evacuate the area and ensure adequate ventilation.[4][8]
e Avoid inhaling dust.[4]
o Wear appropriate PPE during cleanup.

o Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,
sealed container for disposal.[8][10]

e Do not let the product enter drains, as it is toxic to aquatic life.[4][8][10]

» Wash the spill site after the material has been collected.[6]

First Aid:

o General Advice: Present the Safety Data Sheet (SDS) to the attending physician.[4]

« If Inhaled: Move the person to fresh air.[4]
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 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected
skin area with plenty of water or shower.[4]

e In Case of Eye Contact: Rinse cautiously with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and consult an ophthalmologist.[4]

« |If Swallowed: Rinse mouth and immediately have the person drink water (two glasses at
most). Consult a physician.[4]

Disposal Protocol

Disposal of fluorescein o-acrylate must be conducted in strict accordance with all applicable
federal, state, and local environmental regulations. Chemical waste generators are responsible
for classifying waste accurately.[10]

Experimental Protocols: No specific experimental protocols for the chemical neutralization of
fluorescein o-acrylate for disposal are readily available. The standard and required procedure
is to treat it as hazardous chemical waste.

Step-by-Step Disposal Guidance:
e Waste Collection:

o Collect waste fluorescein o-acrylate (pure solid, contaminated materials, or solutions) in
a dedicated, properly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless specifically instructed by your institution's
environmental health and safety (EHS) office.[8]

o Leave chemicals in their original containers whenever possible.[8]
o Container Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Fluorescein o-acrylate,” and list all associated hazards (Irritant, Environmentally
Hazardous).

o Storage Pending Disposal:
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o Store the sealed waste container in a designated, secure satellite accumulation area.

e Final Disposal:

o Arrange for pickup and disposal through your institution's EHS department or a licensed
professional waste disposal contractor.[11]

o Never dispose of fluorescein o-acrylate down the drain or in regular trash.[8][10]
o Handle uncleaned, empty containers as you would the product itself.[8]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of
fluorescein o-acrylate waste.
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Caption: Logical workflow for the proper disposal of fluorescein o-acrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fluorescein o-acrylate SDS - Download & Subscribe for Updates [sdsmanager.com]

2. Fluorescein o-acrylate | C23H1406 | CID 5072272 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. Fluorescein o-acrylate 95 193419-86-2 [sigmaaldrich.com]

. FLUORESCEIN O-METHACRYLATE 97 - Safety Data Sheet [chemicalbook.com]
. Fluorescein o-acrylate | lookchem [lookchem.com]

. flinnsci.com [flinnsci.com]

. E o -REEREE 95% | Sigma-Aldrich [sigmaaldrich.cn]

. sigmaaldrich.com [sigmaaldrich.com]

°
(] [00] ~ » (621 iy w

. medchemexpress.com [medchemexpress.com]
e 10. fishersci.com [fishersci.com]
e 11. agilent.com [agilent.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for Fluorescein o-acrylate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060923#fluorescein-o-acrylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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